1-Amino-3-furfurylguanidine hydriodide
Description
1-Amino-3-furfurylguanidine hydriodide is a guanidine derivative characterized by a furfuryl substituent (a furan ring attached via a methylene group) and a hydriodide counterion. Its structural uniqueness lies in the furfuryl group, which may enhance lipophilicity and influence interactions with biological targets compared to simpler alkyl-substituted analogs .
Properties
Molecular Formula |
C6H11IN4O |
|---|---|
Molecular Weight |
282.08 g/mol |
IUPAC Name |
1-amino-2-(furan-2-ylmethyl)guanidine;hydroiodide |
InChI |
InChI=1S/C6H10N4O.HI/c7-6(10-8)9-4-5-2-1-3-11-5;/h1-3H,4,8H2,(H3,7,9,10);1H |
InChI Key |
OGEPDQJXJZASEP-UHFFFAOYSA-N |
Canonical SMILES |
C1=COC(=C1)CN=C(N)NN.I |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Penethamate hydriodide, though a hydriodide salt, belongs to the penicillin class, highlighting the diversity of hydriodide applications .
Physicochemical Properties
Key Observations :
- Thermal stability varies significantly: Dihydrodeoxycinchonine hydriodide decomposes sharply at 230–231°C, whereas guanidine derivatives may exhibit lower decomposition thresholds due to simpler structures.
- Hydriodide salts generally exhibit high solubility in polar solvents, advantageous for pharmaceutical formulations .
Key Observations :
- Penethamate hydriodide’s veterinary use underscores the role of hydriodide salts in enhancing drug stability and bioavailability .
- Guanidine derivatives like 1-amino-3-furfurylguanidine hydriodide may exploit the furfuryl group’s aromaticity for targeted antimicrobial activity, though further studies are needed .
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